Isoquinoline, 5-chloro-6-fluoro-
Cat. No. B3302690
M. Wt: 181.59 g/mol
InChI Key: RAVIPCWMLZMENX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08609691B2
Procedure details
7.0 g (38.1 mmol) of 6-fluoroisoquinoline (3) were dissolved in 60 mL of concentrated sulfuric acid. At 0° C. 10.18 g of N-chloro succinimide were added. After 1 h another 5.2 g of N-chloro succiminide were added and the solution was heated to 50° C. Two more portions of 5.2 g N-chloro succinimide were added successively and stirring was continued at 50° C. until the reaction was complete. The reaction mixture was cooled to room temperature, was poured on ice and adjusted to pH 10 by addition of sodium hydroxide. The precipitate was filtered off, dissolved in dichloromethane and washed with aqueous sodium hydroxide. The organic layer was dried over magnesium sulfate, evaporated and the crude product was purified by preparative HPLC to yield 4.04 g of 5-chloro-6-fluoro-isoquinoline (7) as trifluoroacetate. Rt=0.97 min (Method A). Detected mass: 182.0/184.0 (M+H+).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]=[N:7][CH:6]=[CH:5]2.[Cl:12]N1C(=O)CCC1=O.[OH-].[Na+]>S(=O)(=O)(O)O>[Cl:12][C:3]1[C:2]([F:1])=[CH:11][CH:10]=[C:9]2[C:4]=1[CH:5]=[CH:6][N:7]=[CH:8]2 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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7 g
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|
Type
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reactant
|
|
Smiles
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FC=1C=C2C=CN=CC2=CC1
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Name
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|
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Quantity
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60 mL
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|
Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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|
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Quantity
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10.18 g
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Type
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reactant
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Smiles
|
ClN1C(CCC1=O)=O
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Step Three
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Name
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|
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Quantity
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5.2 g
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Type
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reactant
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Smiles
|
ClN1C(CCC1=O)=O
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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At 0° C
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ADDITION
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Type
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ADDITION
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|
Details
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After 1 h another 5.2 g of N-chloro succiminide were added
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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was continued at 50° C. until the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction mixture was cooled to room temperature
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ADDITION
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Type
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ADDITION
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|
Details
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was poured on ice
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was filtered off
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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dissolved in dichloromethane
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WASH
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Type
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WASH
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|
Details
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washed with aqueous sodium hydroxide
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the crude product was purified by preparative HPLC
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Outcomes
Product
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Name
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|
|
Type
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product
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|
Smiles
|
ClC1=C2C=CN=CC2=CC=C1F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.04 g | |
| YIELD: CALCULATEDPERCENTYIELD | 58.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
